Cas no 40710-25-6 (18-Oxohentetracontanoic acid)
18-Oxohentetracontanoic acid structure
Product Name:18-Oxohentetracontanoic acid
CAS No:40710-25-6
MF:C41H80O3
MW:621.072113990784
CID:2667700
Update Time:2023-08-06
18-Oxohentetracontanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 18-oxohentetracontanoic acid
- Hentetracontanoic acid, 18-oxo-
- BXFJBGSSNSNOHL-UHFFFAOYSA-N
- 18-Oxohentetracontanoic acid
-
- Inchi： 1S/C41H80O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-25-28-31-34-37-40(42)38-35-32-29-26-23-20-17-18-21-24-27-30-33-36-39-41(43)44/h2-39H2,1H3,(H,43,44)
- InChI Key： BXFJBGSSNSNOHL-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCCCCCCCCCCC(=O)O)CCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 44
- Rotatable Bond Count: 39
- Complexity: 572
- XLogP3: 17.5
- Topological Polar Surface Area: 54.4
18-Oxohentetracontanoic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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